2-(4-Amino-4-carboxybutyl)-2-aziridinecarboxylic acid

• CAS RN: 125509-89-9
• Molecular Formula: C8H14N2O4
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 2-(4-amino-4-carboxybutyl)aziridine-2-carboxylic acid
• InChI: InChI=1S/C8H14N2O4/c9-5(6(11)12)2-1-3-8(4-10-8)7(13)14/h5,10H,1-4,9H2,(H,11,12)(H,13,14)
• InChI Key: PZLRXNWCQLUSBF-UHFFFAOYSA-N
• SMILES: C1C(N1)(CCCC(C(=O)O)N)C(=O)O
• synonyms: 2-(4-amino-4-carboxybutyl)-2-aziridinecarboxylic acid; aziridino-DAP

Description

2-(4-Amino-4-carboxybutyl)-2-aziridinecarboxylic acid, also known as ACBC, is a cyclic amino acid that has gained attention in scientific research due to its unique structure and potential applications. ACBC is a derivative of the amino acid lysine and contains a cyclic aziridine ring.

Mechanism of Action

The mechanism of action of 2-(4-Amino-4-carboxybutyl)-2-aziridinecarboxylic acid is not fully understood, but it is believed to be related to its unique structure. The cyclic aziridine ring in this compound can undergo ring-opening reactions, which may be responsible for its biological activity. This compound has been shown to interact with various enzymes and proteins in the body, including histone deacetylases and glutamate receptors.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in various studies. In one study, this compound was found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In another study, this compound was shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Amino-4-carboxybutyl)-2-aziridinecarboxylic acid in lab experiments is its unique structure, which may allow for the synthesis of new compounds with unique properties. Additionally, this compound has been shown to have low toxicity and high stability, making it a suitable candidate for further research. However, one limitation of using this compound in lab experiments is its relatively high cost compared to other amino acids.

Future Directions

There are several future directions for research on 2-(4-Amino-4-carboxybutyl)-2-aziridinecarboxylic acid. One area of interest is the development of new compounds based on this compound that have potential applications in medicine, agriculture, and materials science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects. Finally, research is needed to optimize the synthesis method of this compound to reduce its cost and increase its availability for further research.
Conclusion
In conclusion, this compound is a cyclic amino acid that has gained attention in scientific research due to its unique structure and potential applications. This compound has been studied for its potential applications in medicine, agriculture, and materials science. The mechanism of action of this compound is not fully understood, but it is believed to be related to its unique structure. This compound has been shown to have several biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. There are several future directions for research on this compound, including the development of new compounds based on this compound and further studies to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

2-(4-Amino-4-carboxybutyl)-2-aziridinecarboxylic acid can be synthesized through the reaction of lysine with glyoxal and sodium cyanoborohydride. The resulting product is then treated with sodium hydride and chloroacetic acid to form the aziridine ring. This synthesis method has been used in several studies to produce this compound for further research.

Scientific Research Applications

2-(4-Amino-4-carboxybutyl)-2-aziridinecarboxylic acid has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, this compound has been studied as a potential fertilizer and plant growth regulator. In materials science, this compound has been used as a building block for the synthesis of new materials with unique properties.